Cas no 2248292-87-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-1,3-thiazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-1,3-thiazole-4-carboxylate
• CAS No: 2248292-87-5
• MF: C₁₉H₁₂N₂O₄S
• MW: 364.374583244324
• CID: 5993765
• PubChem ID: 165728953
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248292-87-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-1,3-thiazole-4-carboxylate
• EN300-6519389

• Inchi： 1S/C19H12N2O4S/c22-17-13-8-4-5-9-14(13)18(23)21(17)25-19(24)15-11-26-16(20-15)10-12-6-2-1-3-7-12/h1-9,11H,10H2
• InChI Key： IBPLZMPLZOSDEQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 364.05177804g/mol
• Monoisotopic Mass: 364.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-1,3-thiazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-1,3-thiazole-4-carboxylate (CAS No. 2248292-87-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-1,3-thiazole-4-carboxylate (CAS No. 2248292-87-5) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The presence of both isoindole and thiazole moieties in its structure endows it with unique chemical properties that make it a promising candidate for further exploration.

At the heart of this compound's appeal lies its structural complexity, which includes a dioxo group and a benzyl substituent. These functional elements contribute to its reactivity and versatility, enabling it to participate in various chemical transformations that are critical for the development of novel therapeutic agents. The isoindol core is particularly noteworthy, as it has been extensively studied for its role in bioactive molecules. Isoindoles are known for their ability to interact with biological targets in a manner that can modulate cellular processes, making them valuable scaffolds for drug design.

The thiazole ring is another key feature of this compound, offering additional opportunities for functionalization and interaction with biological systems. Thiazoles are ubiquitous in nature and are integral components of many biologically active compounds. Their sulfur-containing structure allows them to engage with enzymes and receptors in unique ways, often leading to potent pharmacological effects. The combination of these two heterocyclic systems in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-1,3-thiazole-4-carboxylate suggests a rich chemical space for exploration.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its incorporation into larger drug-like molecules. The synthesis typically involves multi-step reactions that highlight the interplay between dioxo, benzyl, and other functional groups within the molecule. These synthetic strategies not only showcase the ingenuity of modern organic chemistry but also provide a foundation for further structural optimization.

In the realm of pharmaceutical research, the potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-1,3-thiazole-4-carboxylate are diverse. Its structural features suggest that it may exhibit activity against a range of targets, including enzymes and receptors involved in inflammatory responses, metabolic pathways, and cancer biology. Preliminary studies have hinted at its potential as an inhibitor of certain kinases and as a modulator of transcription factors, which are critical in regulating cellular function.

The benzyl group in particular has been recognized as a valuable handle for further derivatization. By introducing variations at this position, researchers can fine-tune the pharmacokinetic properties of the compound or enhance its binding affinity to specific biological targets. This flexibility makes it an attractive scaffold for structure-based drug design approaches.

Moreover, the presence of the dioxo group adds another layer of complexity to the molecule's interactions with biological systems. This moiety can participate in hydrogen bonding and other non-covalent interactions that are essential for drug-receptor binding. The ability to modulate these interactions through structural modifications opens up possibilities for designing molecules with improved efficacy and reduced side effects.

From a computational chemistry perspective, the three-dimensional structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-1,3-thiazole-4-carboxylate has been modeled using advanced molecular dynamics simulations. These studies have provided insights into how the compound might interact with biological targets at an atomic level. The simulations have revealed that certain regions of the molecule are particularly adept at forming stable interactions with proteins and nucleic acids.

The integration of machine learning techniques has further accelerated the discovery process by predicting potential bioactivities based on structural features alone. These computational tools have been instrumental in identifying lead compounds that warrant experimental validation. In this context, 1,3-dioxo -2 ,3 -dihydro -1 H -isoindol -2 - yl 2 -benzyl -1 ,3 -thiazole -4 -carboxylate (CAS No .2248292 -87 -5) stands out as a promising candidate due to its unique structural attributes.

Recent publications have highlighted the synthesis and preliminary biological evaluation of derivatives inspired by this compound. Researchers have reported on analogs that exhibit enhanced solubility or improved metabolic stability while retaining their pharmacological activity against specific disease targets. These studies underscore the importance of iterative design cycles in optimizing lead compounds for clinical development.

The future directions for research on this compound include exploring new synthetic pathways that could streamline its production at scale while maintaining high purity standards required for pharmaceutical applications . Additionally , there is considerable interest in investigating its potential as an intermediate in multi-target directed ligands (MTDLs) , where multiple pharmacophores are integrated into a single molecular entity.

In conclusion, 1 ,3 -dioxo -2 ,3 -dihydro -1 H -isoindol -2 - yl 2 -benzyl -1 ,3 -thiazole -4 -carboxylate (CAS No .2248292 -87 -5) represents an exciting opportunity for medicinal chemists seeking novel scaffolds with which to develop next-generation therapeutics . Its complex architecture , coupled with preliminary evidence suggesting favorable interactions with biological targets , positions it as a compelling subject for further investigation . As our understanding grows , so too will our ability to harness this molecule's potential across diverse therapeutic areas .